Cas no 175277-79-9 (Methyl 5-acetyl-3-ethylisoxazole-4-carboxylate)

Methyl 5-acetyl-3-ethylisoxazole-4-carboxylate structure
175277-79-9 structure
Product Name:Methyl 5-acetyl-3-ethylisoxazole-4-carboxylate
CAS No:175277-79-9
MF:C9H11NO4
MW:197.187942743301
CID:133820
PubChem ID:2799980
Update Time:2025-04-19

Methyl 5-acetyl-3-ethylisoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-acetyl-3-ethylisoxazole-4-carboxylate
    • 4-Isoxazolecarboxylicacid, 5-acetyl-3-ethyl-, methyl ester
    • Methyl 5-acetyl-3-ethyl-1,2-oxazole-4-carboxylate
    • AC1ME3JY
    • AG-E-25680
    • CTK4D5822
    • KB-54521
    • SPB06809
    • DTXSID10384126
    • AKOS015908474
    • 4-CYANO-4-NITRODIPHENYL
    • 175277-79-9
    • 4-Isoxazolecarboxylic acid, 5-acetyl-3-ethyl-, methyl ester
    • FT-0628672
    • Inchi: 1S/C9H11NO4/c1-4-6-7(9(12)13-3)8(5(2)11)14-10-6/h4H2,1-3H3
    • InChI Key: AYYATAZJCFFYFO-UHFFFAOYSA-N
    • SMILES: O1C(C(C)=O)=C(C(=O)OC)C(CC)=N1

Computed Properties

  • Exact Mass: 197.06883
  • Monoisotopic Mass: 197.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 69.4Ų

Experimental Properties

  • PSA: 69.4

Methyl 5-acetyl-3-ethylisoxazole-4-carboxylate Security Information

  • Safety Term:S24/25
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